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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B1674133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is based on publicly available data, which is limited

primarily to a Material Safety Data Sheet (MSDS). The comprehensive toxicological properties

of HZ-1157 have not been fully investigated.[1] This document serves as a summary of the

known information and highlights areas where data is lacking.

Summary
HZ-1157, also identified as 5-tert-butoxyquinazoline-2,4-diamine, is a chemical compound for

laboratory use.[1] Based on the available safety data, HZ-1157 is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] There is no evidence from

standard occupational health and safety classifications to suggest that HZ-1157 is a

carcinogen.[1]

Hazard Identification and Classification
The primary source of toxicological information comes from its GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classification.

Table 1: GHS Classification for HZ-1157
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Toxicological Endpoints
Acute Toxicity

Oral: HZ-1157 is classified as Category 4 for acute oral toxicity, indicating it is harmful if

swallowed.[1] The specific LD50 value is not provided in the available documentation.

Carcinogenicity
Standard regulatory bodies have not identified HZ-1157 as a carcinogen.[1]

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[1]

ACGIH: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by ACGIH.[1]

NTP: No component of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.[1]

OSHA: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by OSHA.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of HZ-1157 are not available in

the public domain. The GHS classification of Acute Toxicity (Oral), Category 4 is typically based

on results from standardized test guidelines, such as those provided by the OECD (e.g., OECD

Test Guideline 420, 423, or 425). These protocols generally involve the administration of the
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substance to fasted animals, followed by observation for a defined period to assess for

mortality and clinical signs of toxicity.

Signaling Pathways and Mechanisms of Action
There is no publicly available information detailing the specific signaling pathways or

mechanisms of action through which HZ-1157 exerts its toxic effects.

Visualization
Due to the lack of information on the signaling pathways and experimental workflows for HZ-
1157, no diagrams can be provided.

Handling and Exposure Controls
For safe handling, it is recommended to avoid inhalation, and contact with eyes and skin.[1]

Use in well-ventilated areas is advised.[1] Recommended personal protective equipment

includes safety goggles, protective gloves, and impervious clothing.[2]

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell and rinse the mouth.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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